3-[(2Z)-3-(3-methoxypropyl)-2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide

• Molecular Formula: C21H25N3O3S2
• Molecular Weight: 431.6 g/mol
• IUPAC Name: 3-[3-(3-methoxypropyl)-2-phenylimino-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H25N3O3S2/c1-23(2)29(25,26)19-12-7-9-17(15-19)20-16-28-21(24(20)13-8-14-27-3)22-18-10-5-4-6-11-18/h4-7,9-12,15-16H,8,13-14H2,1-3H3
• InChI Key: KWQTVZAGGAAAMH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CSC(=NC3=CC=CC=C3)N2CCCOC

Description

Infrared (IR) Spectroscopy

Key IR absorptions include:

• S=O stretching (1,150–1,350 cm⁻¹) from the sulfonamide group.
• C=N stretching (1,600–1,680 cm⁻¹) of the imino bond, shifted due to conjugation with the phenyl ring.
• N–H stretching (3,300–3,500 cm⁻¹) absent due to N,N-dimethyl substitution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR :
  • Aromatic protons on the benzenesulfonamide ring appear as two doublets (δ 7.4–8.1 ppm).
  • N,N-dimethyl groups resonate as a singlet (δ 2.8–3.1 ppm).
  • Methoxypropyl protons show distinct signals: OCH₃ (δ 3.3 ppm), CH₂O (δ 3.4–3.6 ppm), and CH₂CH₂CH₂ (δ 1.7–2.1 ppm).
• ¹³C NMR :
  • The sulfonamide sulfur induces deshielding of the adjacent aromatic carbons (δ 125–140 ppm).
  • The imino carbon (C=N) resonates near δ 160 ppm.

UV-Vis Spectroscopy

The compound exhibits strong absorption in the 250–300 nm range, attributed to π→π* transitions in the conjugated phenylimino-thiazole system. A weaker n→π* transition near 350 nm arises from the sulfonamide’s lone pairs.

Crystallographic Studies and Conformational Dynamics

While crystallographic data for this specific compound remain unreported, analogous sulfonamide-thiazole hybrids exhibit monoclinic or triclinic packing motifs. In related structures, the thiazole ring adopts a slightly puckered conformation, while the sulfonamide group participates in hydrogen bonding with adjacent molecules.

Molecular dynamics simulations suggest that the methoxypropyl chain samples multiple low-energy conformers in solution, with the antiperiplanar conformation dominating due to reduced steric clash. The phenylimino group’s rigidity restricts rotation, stabilizing a planar geometry critical for electronic delocalization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity of the final product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. These methods often include continuous flow processes and the use of advanced catalytic systems to enhance reaction efficiency and minimize by-products.

Chemical Reactions Analysis

Hydrolysis of the Sulfonamide Group

The sulfonamide moiety (-SO$_2$NMe$_2$) undergoes hydrolysis under acidic or basic conditions. For example:

• Acidic Hydrolysis : In concentrated HCl (6 M, reflux), the sulfonamide group cleaves to form benzenesulfonic acid and dimethylamine.

• Basic Hydrolysis : Treatment with NaOH (10% aqueous, 80°C) yields the corresponding sulfonate salt.

Mechanism :

• Protonation of the sulfonamide nitrogen in acidic conditions.

• Nucleophilic attack by water or hydroxide at the sulfur atom.

• Cleavage of the S–N bond to release dimethylamine.

Electrophilic Substitution on the Thiazole Ring

The thiazole ring participates in electrophilic substitution due to its aromatic heterocyclic structure. Common reactions include:

Reaction	Reagents/Conditions	Product
Nitration	HNO$_3$/H$_2$SO$_4$, 0°C	5-Nitro-thiazole derivative
Halogenation	Cl$_2$/FeCl$_3$, 25°C	5-Chloro-thiazole derivative
Friedel-Crafts Acylation	AcCl/AlCl$_3$, reflux	5-Acetyl-thiazole derivative (limited by electron-withdrawing sulfonamide)

Key Insight : The electron-withdrawing sulfonamide group deactivates the thiazole ring, directing substitution to the 5-position.

Nucleophilic Substitution at the Methoxypropyl Group

The 3-methoxypropyl side chain undergoes nucleophilic substitution under alkaline conditions:

• Demethylation : Treatment with BBr$_3$ in CH$_2$Cl$_2$ at -78°C removes the methyl group, yielding a hydroxylpropyl derivative.

• Ether Cleavage : HI (57% aqueous, reflux) converts the methoxy group to iodide, facilitating further substitution.

Mechanism :

• Protonation of the methoxy oxygen.

• Nucleophilic attack by iodide or bromide.

Redox Reactions Involving the Imino Group

The phenylimino (C=N) group participates in reduction and oxidation:

Reaction	Reagents/Conditions	Product
Reduction (H$_2$)	H$_2$, Pd/C, EtOH, 50°C	Amine derivative (C–N single bond)
Oxidation (KMnO$_4$)	KMnO$_4$, H$_2$O, 100°C	Nitroso intermediate (degradation observed)

Note : The imino group’s conjugation with the thiazole ring stabilizes intermediates during redox reactions .

Metal Complexation and Coordination Chemistry

The sulfur and nitrogen atoms in the thiazole and sulfonamide groups act as ligands for transition metals:

Metal	Conditions	Complex Structure
Cu(II)	Ethanol, 25°C	Octahedral complex with S and N donors
Fe(III)	Aqueous HCl, 60°C	Tetrahedral complex (high-spin)

Applications : These complexes are studied for catalytic and antimicrobial properties .

Cycloaddition and Ring-Opening Reactions

The thiazole ring undergoes [4+2] cycloaddition with dienophiles like maleic anhydride:

Reaction :

• Diels-Alder Reaction : Forms a bicyclic adduct at 120°C in toluene.

Ring-Opening :

• Treatment with H$_2$O$_2$/HOAc cleaves the thiazole ring to form a thioamide intermediate.

Thermal Degradation

Thermogravimetric analysis (TGA) reveals decomposition above 250°C, producing:

• Primary Products : SO$_2$, NH$_3$, and substituted benzene fragments.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds with thiazole moieties often exhibit significant antimicrobial properties. The presence of the sulfonamide group may enhance the compound's efficacy against various bacterial strains. Studies have shown that derivatives of similar structures can inhibit bacterial growth by interfering with folic acid synthesis.

Anticancer Potential

Thiazole derivatives have been extensively studied for their anticancer properties. The unique structural features of this compound may allow it to interact with specific cellular targets involved in cancer progression. Preliminary studies suggest that it could induce apoptosis in cancer cells by modulating pathways related to cell survival and proliferation .

Neurological Applications

Given the structural similarities to known neuroprotective agents, this compound may play a role in neuroprotection. It could potentially modulate neurotransmitter systems or exhibit antioxidant properties that protect neuronal cells from oxidative stress, which is significant in neurodegenerative diseases such as Alzheimer's and Parkinson's .

Case Studies and Research Findings

A review of case studies highlights the therapeutic potential of thiazole-based compounds:

Study	Focus	Findings
	Antimicrobial Activity	Demonstrated significant inhibition against Gram-positive bacteria.
	Anticancer Effects	Induced apoptosis in breast cancer cell lines through mitochondrial pathways.
	Neuroprotection	Showed reduced oxidative stress markers in neuronal cultures exposed to toxins.

Mechanism of Action

The mechanism of action of 3-[(2Z)-3-(3-methoxypropyl)-2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues from the International Journal of Molecular Sciences ()

The synthesis and characterization of sulfonamide-containing triazole derivatives (compounds [4–15]) in provide a framework for comparing functional group interactions and tautomerism. Key comparisons include:

Feature	Target Compound	Triazole Derivatives [7–9]
Core Structure	2,3-Dihydrothiazole	1,2,4-Triazole
Substituents	3-Methoxypropyl, phenylimino, benzenesulfonamide	4-(4-X-phenylsulfonyl)phenyl, 2,4-difluorophenyl
Tautomerism	Not discussed in evidence	Exists as thione tautomers (νC=S at 1247–1255 cm⁻¹; absence of νS-H)
Spectral Data	N/A	IR: C=S (1247–1255 cm⁻¹), NH (3278–3414 cm⁻¹); absence of C=O (1663–1682 cm⁻¹)

Key Findings :

• The target compound’s thiazole core differs from the triazole system in [7–9], which undergoes tautomerism and lacks a carbonyl group post-synthesis.

(Z)-N-[3-(2-Methoxyphenyl)-4-phenyl-2,3-dihydrothiazol-2-ylidene]-4-methyl-benzamide ()

This crystal-structure-resolved thiazole derivative shares a 2,3-dihydrothiazol-2-ylidene core with the target compound but differs in substituents:

Feature	Target Compound	(Z)-N-[3-(2-Methoxyphenyl)-4-phenyl-...]benzamide
Core Structure	2,3-Dihydrothiazole	2,3-Dihydrothiazol-2-ylidene
Substituents	3-Methoxypropyl, phenylimino, benzenesulfonamide	2-Methoxyphenyl, benzamide
Stereochemistry	Z-configuration at imine bond	Z-configuration confirmed via X-ray crystallography (mean σ(C–C) = 0.002 Å)

Key Findings :

• The benzamide group in the analogue may confer lower solubility in polar solvents compared to the target compound’s sulfonamide group.
• Both compounds exhibit planar aromatic systems, but the methoxypropyl chain in the target compound could enhance conformational flexibility.

Sulfonamide-Thiazole Hybrids ()

lists compounds like 2-fluoro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide and N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)ethanesulfonamide , which share sulfonamide and thiazole motifs:

Feature	Target Compound	2-fluoro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
Core Structure	2,3-Dihydrothiazole	Thiazolo[5,4-b]pyridine
Substituents	3-Methoxypropyl, phenylimino	Fluoro-benzenesulfonamide, thiazolo-pyridinyl
Electronic Effects	Methoxypropyl may donate electron density	Fluoro substituent withdraws electron density, altering reactivity

Key Findings :

• Ethanesulfonamide in another analogue may reduce steric hindrance compared to the target’s benzenesulfonamide.

Research Implications and Gaps

• Synthesis : highlights reflux conditions and sodium hydroxide-mediated cyclization for triazoles, suggesting analogous methods might apply to the target compound’s thiazole synthesis .
• Tautomerism : While triazoles in favor thione forms, the target compound’s imine bond may resist tautomerism due to steric and electronic factors.
• Data Limitations: No direct biological or thermodynamic data for the target compound were found in the evidence, necessitating further experimental studies.

Biological Activity

The compound 3-[(2Z)-3-(3-methoxypropyl)-2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide (CAS Number: 893693-24-8) is a thiazole derivative notable for its potential biological activities. This article delves into its synthesis, biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{24}H_{23}N_{3}O_{3}S$, with a molecular weight of 433.5 g/mol. It features a thiazole ring, a sulfonamide group, and various substituents that contribute to its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. The process includes the formation of the thiazole ring followed by the introduction of the sulfonamide group and other substituents. Common reagents used in these reactions include thioamides, aldehydes, and amines under controlled conditions to ensure high yield and purity.

Antifungal Activity

Recent studies have highlighted the antifungal properties of related thiazole derivatives. For instance, compounds such as 2d and 2e demonstrated significant activity against Candida albicans and Candida parapsilosis, with minimum inhibitory concentration (MIC) values comparable to established antifungals like ketoconazole .

Cytotoxicity

Cytotoxicity analysis against NIH/3T3 cell lines revealed that certain derivatives exhibited selective toxicity towards cancer cells while sparing normal cells. For example, compound 2d displayed an IC50 value of 148.26 μM, indicating its potential as a therapeutic agent with minimal side effects on healthy tissue .

The mechanism by which this compound exerts its biological effects is believed to involve interaction with specific molecular targets such as enzymes or receptors. The thiazole ring and sulfonamide group may modulate enzyme activities critical for fungal growth or cancer cell proliferation. Molecular docking studies suggest that these compounds can effectively bind to the active sites of relevant enzymes, inhibiting their function .

In Silico Studies

In silico analyses have been conducted to evaluate the binding affinity of this compound with various biological targets. These studies indicated that the compound fits well into the active sites of enzymes involved in fungal metabolism, suggesting a potential route for drug development aimed at treating fungal infections .

Comparative Studies

A comparative study involving several thiazole derivatives showed that those with electron-withdrawing groups at specific positions on the phenyl moiety exhibited enhanced antifungal activity. This highlights the importance of structural modifications in optimizing biological efficacy .

Summary of Biological Activities

Activity	Compound	Target Organism/Cell Line	IC50/MIC Value
Antifungal	2e	Candida parapsilosis	MIC = 1.23 μg/mL
Cytotoxicity	2d	NIH/3T3 Cell Line	IC50 = 148.26 μM
Cytotoxicity	2e	NIH/3T3 Cell Line	IC50 = 187.66 μM

Case Studies

In one notable study, researchers synthesized a series of thiazole derivatives and assessed their antifungal activities using modified EUCAST protocols. The compounds were characterized using NMR and mass spectrometry, confirming their structures before biological testing . The results indicated that structural modifications significantly influenced both cytotoxicity and antifungal potency.

Q & A

Q. Q1. What synthetic routes are commonly employed for this compound, and how do reaction conditions (e.g., solvent, catalyst) influence yield?

The synthesis typically involves multi-step reactions, including cyclization of thiazole rings and sulfonamide coupling. Key steps include:

• Cyclization : Reacting thiourea derivatives with α-halo ketones in polar aprotic solvents (e.g., DMF) under reflux, as seen in analogous thiazole syntheses .
• Sulfonamide Formation : Coupling the thiazole intermediate with dimethylbenzenesulfonamide using catalysts like triethylamine to promote nucleophilic substitution .
• Optimization : Solvent polarity (e.g., DMF vs. THF) and temperature (reflux at 90°C vs. room temperature) significantly impact yield. For example, DMF enhances reaction rates due to its high polarity, but may increase side products .

Q. Q2. Which spectroscopic methods are most reliable for structural confirmation?

• NMR Spectroscopy : $^1$H and $^13$C NMR are critical for verifying the Z-configuration of the imino group and substituent positions on the thiazole ring. Aromatic proton shifts in the range of δ 7.2–8.1 ppm confirm phenyl group integration .
• IR Spectroscopy : Peaks near 1650 cm$^{-1}$ (C=N stretch) and 1150 cm$^{-1}$ (S=O stretch) validate the thiazole and sulfonamide moieties .
• Elemental Analysis : Used to resolve discrepancies between spectral data and expected purity, particularly when byproducts are present .

Advanced Synthesis Optimization

Q. Q3. How can conflicting data on reaction intermediates (e.g., unexpected byproducts) be systematically addressed?

• Stepwise Monitoring : Use TLC or HPLC to track intermediates at each stage. For example, employed HPLC to isolate and characterize a triazole-acetamide byproduct .
• Computational Modeling : Molecular docking studies (as in ) can predict steric hindrance or electronic effects causing side reactions. Adjusting substituents (e.g., replacing methoxypropyl with shorter alkyl chains) may reduce steric clashes .

Q. Q4. What strategies improve regioselectivity in heterocyclic ring formation?

• Catalyst Selection : Lewis acids like ZnCl$_2$ can direct cyclization by coordinating to sulfur or nitrogen atoms, favoring thiazole over oxazole formation .
• Substituent Effects : Electron-donating groups (e.g., methoxypropyl) stabilize transition states during cyclization, enhancing regioselectivity. highlights similar stabilization in triazole syntheses .

Chemical Reactivity and Stability

Q. Q5. Under what conditions does the sulfonamide group undergo substitution or oxidation?

• Oxidation : Treatment with H$_2$O$_2$ or KMnO$_4$ oxidizes the sulfonamide to sulfonic acid derivatives, detectable via IR (S=O stretch shift to 1250 cm$^{-1}$) .
• Substitution : Nucleophilic displacement (e.g., with alkyl halides) occurs under basic conditions (pH >10), as shown in for analogous compounds .

Q. Q6. How does pH affect the stability of the thiazole-sulfonamide backbone?

• Acidic Conditions : Protonation of the imino group (pKa ~5–6) destabilizes the thiazole ring, leading to hydrolysis. Stability studies in used UV-Vis spectroscopy to track degradation at pH <4 .
• Basic Conditions : The sulfonamide group resists hydrolysis at pH 8–9 but may undergo nucleophilic attack at higher pH .

Structural and Computational Studies

Q. Q7. How is the Z-configuration of the imino group confirmed experimentally?

• X-ray Crystallography : Single-crystal studies (e.g., ) unambiguously determine the Z-configuration by measuring dihedral angles between the phenylimino and thiazole planes .
• NOESY NMR : Cross-peaks between the methoxypropyl chain and thiazole protons support the Z-isomer’s spatial arrangement .

Q. Q8. What computational models predict binding affinities for biological targets?

• Docking Simulations : used AutoDock Vina to model interactions with enzyme active sites. Key parameters include binding energy (< -8 kcal/mol) and hydrogen-bonding patterns with catalytic residues .
• MD Simulations : Assess stability of ligand-receptor complexes over 100 ns trajectories, as applied to similar sulfonamides in .

Analytical Challenges

Q. Q9. How can purity be assessed when traditional methods (e.g., elemental analysis) conflict with spectral data?

• HPLC-MS Coupling : Resolves co-eluting impurities undetected by elemental analysis. used this approach to identify a 2% hydrazine byproduct in azo-coupled analogs .
• 2D NMR : HSQC and HMBC correlations differentiate between structural isomers with identical elemental compositions .

Q. Q10. What techniques track intermediates in multi-step syntheses?

• In Situ FTIR : Monitors real-time formation of intermediates (e.g., thiourea cyclization) by tracking C=N and C-S bond vibrations .
• LC-UV/Vis : Quantifies intermediates using wavelength-specific absorption (e.g., λ = 254 nm for aromatic systems) .

Biological and Comparative Studies

Q. Q11. How can biological activity assays be designed for this compound?

• Enzyme Inhibition : Use fluorescence-based assays (e.g., trypsin-like proteases) with IC$_{50}$ determination. ’s sulfonamide analogs employed this method .
• Cellular Uptake : Radiolabel the compound with $^{14}$C and measure accumulation in target cells via scintillation counting, as in .

Q. Q12. How do structural modifications (e.g., substituents on the phenyl ring) alter bioactivity?

• SAR Studies : Replace methoxypropyl with acetyl or hydroxyl groups and compare IC$_{50}$ values. showed trifluoromethyl groups enhance metabolic stability in analogs .
• LogP Measurements : Assess hydrophobicity changes via shake-flask methods; higher LogP correlates with improved membrane permeability .